N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-methylbenzamide

• IUPAC Name: N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C15H15N5O2/c1-9-4-6-11(7-5-9)13(21)16-15-18-17-14(22-15)12-8-10(2)20(3)19-12/h4-8H,1-3H3,(H,16,18,21)
• InChI Key: GXJDEWHALVIOQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=NN(C(=C3)C)C
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol

Description

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-methylbenzamide (N-DMPO) is a novel small molecule with a wide range of potential applications in scientific research. It is a stable, non-toxic, and water-soluble compound that has been used in a variety of laboratory experiments and has shown promise in numerous biomedical applications. In

Scientific Research Applications

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-methylbenzamide has been used in a variety of laboratory experiments due to its unique properties. It has been used as a fluorescent probe for imaging and sensing applications, as a biomarker for cancer cells, and as a drug delivery vehicle. It has also been used in the study of protein-protein interactions and protein-DNA interactions. In addition, it has been used to study the structure and function of enzymes and other proteins, and to study the mechanisms of action of drugs and other compounds.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole derivatives, have been known to interact with a variety of biological targets .

Mode of Action

Based on the structure, it can be inferred that the compound might interact with its targets through nucleophilic replacement . The compound’s interaction with its targets could lead to changes in the biochemical pathways within the cell.

Biochemical Pathways

Compounds with similar structures have been known to affect a variety of biochemical pathways . For instance, imidazole derivatives have shown a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Result of Action

Based on the structure and the known effects of similar compounds, it can be inferred that the compound might have a variety of effects on the cell, potentially altering various biochemical pathways .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound should be protected from humidity and water, and it is incompatible with oxidizing agents, strong acids, strong bases, strong reducing agents, acid chlorides, and acid anhydrides . These factors should be considered when using the compound in experimental or therapeutic contexts.

Advantages and Limitations for Lab Experiments

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-methylbenzamide has a number of advantages for laboratory experiments. It is stable, non-toxic, and water-soluble, making it easy to use and store. It is also relatively inexpensive and can be synthesized in a short amount of time. However, there are some limitations to using this compound in laboratory experiments. It is not always easy to accurately measure the concentration of this compound in a solution, and the compound can be difficult to purify. In addition, this compound can be difficult to detect in certain experiments due to its low fluorescence.

Future Directions

The potential applications of N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-methylbenzamide are still being explored. Future research could focus on developing new synthesis methods to improve the purity and stability of this compound, as well as exploring new ways to detect the compound in laboratory experiments. In addition, further research could focus on developing new methods to optimize the use of this compound in biomedical applications, such as drug delivery and imaging. Finally, further research could focus on understanding the mechanism of action of this compound and exploring its potential therapeutic applications.

Synthesis Methods

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-methylbenzamide can be synthesized from the reaction of 4-methylbenzamide, 1,3,4-oxadiazole-2-thiol, and 5-(1,5-dimethyl-1H-pyrazol-3-yl) in the presence of a base. The reaction is carried out in an aqueous solution of 1,3,4-oxadiazole-2-thiol and 5-(1,5-dimethyl-1H-pyrazol-3-yl) at a temperature of 70-90°C for 1-2 hours. The reaction is then cooled to room temperature and the product is isolated and purified by column chromatography.